Cas no 1175301-11-7 (3-acetyl-N-methylbenzamide)

• Product Name: 3-acetyl-N-methylbenzamide
• CAS No: 1175301-11-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6243697
• PubChem ID: 59128719
• Update Time: 2025-10-30

3-acetyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-methylbenzamide
• FT-0737607
• EN300-3064471
• MGKABRRQGGVSKG-UHFFFAOYSA-N
• 1175301-11-7
• SCHEMBL2422043

• Inchi： 1S/C10H11NO2/c1-7(12)8-4-3-5-9(6-8)10(13)11-2/h3-6H,1-2H3,(H,11,13)
• InChI Key： MGKABRRQGGVSKG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(C)=O)C=1)NC

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-N-methylbenzamide

Professional Introduction to 3-acetyl-N-methylbenzamide (CAS No. 1175301-11-7)

3-acetyl-N-methylbenzamide, with the chemical formula C₉H₉NO₂ and CAS number 1175301-11-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzamide class, which has been extensively studied for its diverse biological activities. The structural features of 3-acetyl-N-methylbenzamide, particularly the presence of an acetyl group and a methyl-substituted amide, contribute to its unique chemical properties and potential applications in drug development.

The benzamide moiety is well-known for its role in various pharmacological contexts, including anti-inflammatory, analgesic, and anticancer properties. Researchers have long been intrigued by the ability of benzamides to modulate biological pathways by interacting with specific enzymes and receptors. The acetyl group in 3-acetyl-N-methylbenzamide enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the N-methyl substitution on the amide nitrogen influences its electronic properties and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with enhanced therapeutic efficacy and reduced side effects. The compound 3-acetyl-N-methylbenzamide has emerged as a promising candidate in this context. Studies have demonstrated its potential as a scaffold for designing molecules that can interact with key enzymes involved in diseases such as cancer and neurodegenerative disorders. The acetyl group facilitates hydrogen bonding interactions, while the methyl group provides steric hindrance, allowing for precise tuning of binding affinities.

One of the most compelling aspects of 3-acetyl-N-methylbenzamide is its role in inhibiting proteases that are overexpressed in various pathological conditions. For instance, research has shown that derivatives of this compound can inhibit caspase-3, an enzyme crucial in apoptosis regulation. By modulating caspase activity, these derivatives have shown promise in preclinical studies for treating conditions characterized by excessive cell death. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 3-acetyl-N-methylbenzamide involves a series of well-established organic reactions, including acetylation and methylation of benzoic acid derivatives. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

The pharmacological profile of 3-acetyl-N-methylbenzamide has been extensively evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated significant inhibitory effects on various enzymes associated with inflammation and cancer progression. For example, studies have shown that it can inhibit COX-2 (cyclooxygenase-2), an enzyme involved in prostaglandin synthesis and inflammation. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

Preclinical studies using animal models have further validated the therapeutic potential of 3-acetyl-N-methylbenzamide. These studies have revealed that it can effectively reduce tumor growth and metastasis by inhibiting key signaling pathways involved in cancer progression. Additionally, its ability to modulate immune responses has been observed, suggesting its potential use in immunotherapy regimens. The compound's favorable pharmacokinetic properties, including good bioavailability and moderate clearance rates, make it a promising candidate for further clinical development.

The future directions of research on 3-acetyl-N-methylbenzamide are multifaceted. Scientists are exploring novel synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, computational modeling techniques are being employed to predict binding interactions between the compound and biological targets, aiding in the design of more potent derivatives.

In conclusion, 3-acetyl-N-methylbenzamide (CAS No. 1175301-11-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, including cancer and inflammatory disorders. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a cornerstone in modern drug discovery efforts.